Cas no 67886-70-8 (6-Methoxy-2-cyanonaphthalene)

6-Methoxy-2-cyanonaphthalene Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile,6-methoxy-
• 2-Cyano-6-methoxynaphthalene
• 6-methoxy-2-Naphthalenecarbonitrile
• NAPROXEN NITRILE IMPURITY
• 6-Methoxy-2-naphthonitrile
• AKOS009158952
• NSC-408778
• BS-42243
• 6-methoxynaphthalene-2-carbonitrile
• A19055
• 2-Naphthonitrile, 6-methoxy-
• FT-0641152
• AE-562/43459264
• 6-methoxy-naphthalene-2-carbonitrile
• EN300-73869
• MFCD00009692
• NSC408778
• Z381355290
• CS-0259671
• SCHEMBL906936
• DTXSID10325130
• 2-Naphthalenecarbonitrile, 6-methoxy-
• 2-Cyan-6-methoxy-naphthalin
• 6-Methoxy-2-cyanonaphthalene
• 6-Methoxy-2-naphthonitrile, 98%
• 67886-70-8
• G28948
• DB-055079
• +Expand

• MDL： MFCD00009692
• InChIKey： SWEFYGCKCMJSPD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9NO/c1-14-12-5-4-10-6-9(8-13)2-3-11(10)7-12/h2-7H,1H3
• SMILES： COC1=CC=C2C=C(C=CC2=C1)C#N

Computed Properties

• Exact Mass: 183.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 183.068414
• Heavy Atom Count: 14
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 2.72008
• PSA: 33.02000
• Refractive Index: 1.5880 (estimate)
• Boiling Point: 205-208 °C/14 mmHg(lit.)
• Melting Point: 106-107 °C (lit.)
• Flash Point: 146.9°C
• Density: 1.1261 (rough estimate)

6-Methoxy-2-cyanonaphthalene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：TOXIC

6-Methoxy-2-cyanonaphthalene Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%